Cas no 24410-59-1 (5-Fluorobenzofuran)

• Product Name: 5-Fluorobenzofuran
• CAS No: 24410-59-1
• MF: C₈H₅FO
• MW: 136.123105764389
• MDL: MFCD08236757
• CID: 238568
• PubChem ID: 11788322
• Update Time: 2025-05-23

5-Fluorobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Fluorobenzofuran
• 5-fluoro-1-benzofuran
• Benzofuran, 5-fluoro-
• 5-Fluor-benzo<b>furan
• 5-fluoro-benzofuran
• 5-fluorobenzofurane
• Benzofuran,5-fluoro
• Benzofuran, 5-fluoro
• 5-FLUORO[B]BENZOFURAN
• PubChem16047
• FTVHMXRCGNWCOL-UHFFFAOYSA-N
• 1825AB
• AB43937
• AS06429
• CM10741
• SY045672
• AM20030442
• J3.513.654A
• A18517
• AC-22921
• AKOS006285266
• DTXSID80472600
• SCHEMBL1255699
• DS-16242
• ZB0679
• EN300-205510
• F30233
• CS-W022385
• FT-0688624
• 24410-59-1
• MFCD08236757
• 5-Fluorobenzo-furan
• DB-000252

• MDL： MFCD08236757
• Inchi： 1S/C8H5FO/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5H
• InChI Key： FTVHMXRCGNWCOL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 136.03200
• Monoisotopic Mass: 136.032442941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 171.7℃ at 760 mmHg
• PSA: 13.14000
• LogP: 2.57190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Fluorobenzofuran

Comprehensive Overview of 5-Fluorobenzofuran (CAS No. 24410-59-1): Properties, Applications, and Industry Insights

5-Fluorobenzofuran (CAS No. 24410-59-1) is a fluorinated aromatic heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorobenzofuran derivative is characterized by its unique molecular structure, combining a benzene ring fused with a furan ring and a fluorine substituent at the 5-position. The presence of fluorine enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 5-Fluorobenzofuran has surged due to their applications in drug discovery. Researchers frequently search for "5-Fluorobenzofuran synthesis methods" or "CAS 24410-59-1 suppliers," reflecting its commercial relevance. The compound’s stability and reactivity profile make it ideal for constructing complex molecules, particularly in the development of bioactive molecules and small-molecule inhibitors.

One of the trending topics in organic chemistry is the "role of fluorinated intermediates in medicinal chemistry." 5-Fluorobenzofuran exemplifies this trend, as its structure is often incorporated into scaffolds targeting enzyme modulation. Its electron-withdrawing properties improve binding affinity in drug-receptor interactions, a feature highly sought after in "precision medicine" research. Laboratories worldwide explore its potential in "kinase inhibitor design" and "central nervous system (CNS) drug development."

From a technical perspective, 5-Fluorobenzofuran exhibits a melting point range of 45–50°C and a molecular weight of 150.13 g/mol. Its lipophilicity (logP ~2.3) and moderate solubility in organic solvents like dichloromethane or ethanol facilitate its use in multi-step syntheses. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for purity verification, addressing the "quality control of fluorinated intermediates"—a frequent concern among purchasers.

Beyond pharmaceuticals, 24410-59-1 finds niche applications in material science, particularly in "organic electronic materials." The fluorine atom’s influence on π-conjugation makes it a candidate for OLED precursors or photovoltaic materials. This dual utility in life sciences and advanced materials answers the growing query: "What are the industrial uses of benzofuran derivatives?"

Environmental and regulatory considerations are also critical. While 5-Fluorobenzofuran isn’t classified as hazardous under major chemical inventories, proper handling protocols align with "green chemistry principles." Sustainable synthesis routes, such as catalytic fluorination, are gaining traction, reflecting the industry’s shift toward "eco-friendly fluorination techniques."

In summary, 5-Fluorobenzofuran (CAS No. 24410-59-1) stands at the intersection of innovation and practicality. Its versatility in drug design, coupled with emerging material applications, ensures its prominence in scientific literature and commercial catalogs. As researchers continue to explore "structure-activity relationships of fluorinated heterocycles," this compound will likely remain a cornerstone in modern synthetic chemistry.